Cas no 102539-71-9 (Tetrahydro-2H-pyran-3-ylacetic Acid)

• Product Name: Tetrahydro-2H-pyran-3-ylacetic Acid
• CAS No: 102539-71-9
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD10700199
• CID: 1086203
• PubChem ID: 22965767
• Update Time: 2025-05-20

Tetrahydro-2H-pyran-3-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-2H-pyran-3-yl)acetic acid
• tetrahydro-2H-Pyran-3-acetic acid
• TETRAHYDRO-2H-PYRAN-3-YLACETIC ACID
• 2H-pyran-3-acetic acid, tetrahydro-
• 2-(oxan-3-yl)acetic acid
• 2-(oxan-3-yl)ethanoic acid
• 2-tetrahydropyran-3-ylacetic acid
• 2-(3-tetrahydropyranyl)acetic acid
• tetrahydro-2H-pyran-3-ylacetic acid(SALTDATA: FREE)
• Z445215100
• AKOS016344542
• DA-48286
• AKOS000321373
• CS-0120163
• SCHEMBL2201489
• oxan-3-ylacetic acid
• Tetrahydropyran-3-acetic Acid
• 2-TETRAHYDRO-2H-PYRAN-3-YLACETIC ACID
• DTXSID40629239
• LS-02960
• F71027
• EN300-44036
• MFCD10700199
• STK505500
• 102539-71-9
• (Oxan-3-yl)acetic acid
• ALBB-008687
• SY084700
• Tetrahydro-2H-pyran-3-ylacetic Acid

• MDL： MFCD10700199
• Inchi： 1S/C7H12O3/c8-7(9)4-6-2-1-3-10-5-6/h6H,1-5H2,(H,8,9)
• InChI Key： FXLVHFGMKHRPIU-UHFFFAOYSA-N
• SMILES： O1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.111
• Melting Point: Not available
• Boiling Point: 285.1°C at 760 mmHg
• Flash Point: 119.2°C
• Refractive Index: 1.46
• PSA: 46.53
• Vapor Pressure: Not available

Tetrahydro-2H-pyran-3-ylacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tetrahydro-2H-pyran-3-ylacetic Acid

Tetrahydro-2H-pyran-3-ylacetic Acid: A Comprehensive Overview

Tetrahydro-2H-pyran-3-ylacetic acid, also known by its CAS number 102539-71-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of tetrahydropyran derivatives, has garnered attention due to its unique chemical structure and potential applications in drug development and material science. In recent years, advancements in synthetic methodologies and bioactivity studies have shed light on its multifaceted properties, making it a subject of intense research.

The chemical structure of Tetrahydro-2H-pyran-3-ylacetic acid comprises a tetrahydropyran ring system with an acetic acid substituent at the 3-position. This configuration imparts the molecule with a balance of rigidity and flexibility, which is crucial for its interactions with biological systems. The tetrahydropyran moiety is known for its ability to form hydrogen bonds, a property that enhances its solubility in polar solvents and facilitates its uptake in biological tissues.

Recent studies have explored the synthesis of Tetrahydro-2H-pyran-3-ylacetic acid through various routes, including enzymatic catalysis and microwave-assisted reactions. These methods have not only improved the efficiency of synthesis but also reduced environmental impact, aligning with the principles of green chemistry. For instance, researchers have reported the use of lipase-catalyzed esterification to produce this compound, demonstrating high yields and selectivity under mild conditions.

The bioactivity of Tetrahydro-2H-pyran-3-ylacetic acid has been a focal point in recent investigations. Preclinical studies indicate that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. In particular, its ability to modulate inflammatory pathways has been highlighted in models of arthritis and neurodegenerative diseases. Furthermore, emerging research suggests that it may possess anti-cancer properties by inhibiting the proliferation of certain cancer cell lines.

In addition to its pharmacological applications, Tetrahydro-2H-pyran-3-ylacetic acid has found utility in the food industry as a flavor enhancer and stabilizer. Its compatibility with various food matrices and stability under processing conditions make it an attractive ingredient for manufacturers. Recent advancements in food chemistry have also explored its role in improving the sensory quality of beverages and dairy products.

The environmental impact of Tetrahydro-2H-pyran-3-ylacetic acid has been another area of interest. Studies on its biodegradation patterns reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in ecosystems. This characteristic is particularly important for regulatory compliance and sustainable production practices.

Looking ahead, ongoing research aims to unlock further potential applications of Tetrahydro-2H-pyran-3-ylacetic acid. Collaborative efforts between academic institutions and industry partners are focused on optimizing its production scale-up and exploring novel formulations for drug delivery systems. The integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery of new derivatives with enhanced bioactivity.

In conclusion, Tetrahydro-2H-pyran-3-ylacetic acid (CAS No. 102539-71) stands as a versatile compound with promising prospects across multiple domains. Its unique chemical properties, coupled with advancements in synthesis and application development, position it as a valuable asset in both scientific research and industrial applications.